Methyl 2-[2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C17H13N3O5S/c1-25-15(21)10-19-13-8-4-5-9-14(13)26-17(19)18-16(22)11-6-2-3-7-12(11)20(23)24/h2-9H,10H2,1H3
• InChI Key: PLLVCSRRRDKBMH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2SC1=NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H13N3O5S
• Molecular Weight: 371.4 g/mol

Description

“Methyl 2-[2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate” is a chemical compound with the linear formula C19H15N3O5S. It has a molecular weight of 397.412. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of benzothiazole-imino-benzoic acid ligands and their metal complexes, indicating a methodological interest in these compounds for their chemical properties and potential applications in coordination chemistry. These complexes show promising antimicrobial activity, suggesting their utility in developing new antimicrobials (Mishra et al., 2019).

Antimicrobial Activities

Benzothiazole derivatives, including those similar to Methyl 2-[2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate, have been evaluated for their antimicrobial properties. Schiff bases derived from benzothiazole have been synthesized and demonstrated to possess significant antibacterial activities against human pathogenic bacterial strains, suggesting their potential in treating infections (Mahmood-ul-Hassan et al., 2002).

Pharmacological Applications

While specific studies on Methyl 2-[2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate were not found, related research on benzothiazole derivatives indicates their potential in pharmacological applications, such as aldose reductase inhibitors for the treatment of diabetic complications. This suggests the importance of structural variations in benzothiazole derivatives for medicinal chemistry (Ali et al., 2012).

Sensing Applications

Benzothiazole derivatives have been utilized as cyanide sensors in aqueous media, demonstrating their utility in environmental monitoring and safety applications. These compounds show a selective and sensitive response to cyanide, highlighting their potential as chemical sensors (Elsafy et al., 2018).

Safety and Hazards

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